Paucinervin A

• IUPAC Name: 2,7,9-trihydroxy-1-methoxy-3,8-bis(3-methylbut-2-enyl)benzo[b][1,4]benzodioxepin-6-one
• InChI: InChI=1S/C24H26O7/c1-12(2)6-8-14-10-18-22(23(29-5)20(14)26)30-17-11-16(25)15(9-7-13(3)4)21(27)19(17)24(28)31-18/h6-7,10-11,25-27H,8-9H2,1-5H3
• InChI Key: CZKGIKZOHGKQSQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCC1=CC2=C(C(=C1O)OC)OC3=C(C(=C(C(=C3)O)CC=C(C)C)O)C(=O)O2)C
• Molecular Formula: C24H26O7
• Molecular Weight: 426.5 g/mol

Description

Paucinervin A is a type of bittern. It is isolated from the natural Garcinia paucinervis. It has been found to inhibit the growth of HeLa cells with an IC50 value of 29.5 μM.

Synthesis Analysis

Paucinervin A is isolated from the leaves of Garcinia paucinervis. The structures, including stereochemistry, were determined by spectroscopic analysis of NMR, MS, IR and ECD calculation and the octant rule.

Molecular Structure Analysis

The molecular weight of Paucinervin A is 426.46. Its formula is C24H26O7. The SMILES notation for its structure is O=C1C2=C(O)C(C/C=C©\C)=C(O)C=C2OC3=C(OC)C(O)=C(C/C=C©\C)C=C3O1.

Scientific Research Applications

• Apoptotic Effects on Cancer Cells

  Paucinervin A, along with other compounds isolated from Garcinia paucinervis, has been shown to induce apoptosis in cancer cells. For instance, a study found that these compounds activate caspase-3 in HeLa-C3 cells, a type of cancer cell, highlighting their potential as anticancer agents (Gao et al., 2010).

• Antiproliferative Activity

  Research also indicates that paucinervin A and related compounds exhibit antiproliferative effects against various cancer cell lines. A study isolating new compounds from Garcinia paucinervis, including paucinervin A, showed significant inhibitory activities against cancer cells (Jia et al., 2018).

• Potential in Anticancer Drug Development

  The isolation of new xanthones, including paucinervin A variants, from Garcinia paucinervis has provided insights into their structure and potential efficacy as anticancer agents. These compounds demonstrated antiproliferative effects against various cancer cell lines, suggesting their potential in developing new anticancer drugs (Jia et al., 2018).

• Inhibitory Effects on Cell Growth

  A study on biflavonoids and triterpenes from Garcinia paucinervis, including paucinervin A, found that some compounds showed moderate antioxidant and hypoglycemic activities, along with potent growth inhibition against certain cancer cell lines (Jia et al., 2017).

• Effectiveness Against Leukemia Cells

  In a study examining new xanthones from Garcinia paucinervis, compounds like paucinervin A were found to have strong growth inhibitory effects against leukemia cells, providing a basis for further research in leukemia treatment (Li et al., 2016).

Safety and Hazards

The safety data sheet for Paucinervin A suggests that it should be handled with care. In case of contact with eyes or skin, it is recommended to flush with plenty of water. If ingested or inhaled, medical attention is required.